5-(8,11,14-pentadecatrienyl)resorcinol
5-(8,11,14-pentadecatrienyl)resorcinol
Cardoltriene, also known as PDCTR, belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. Cardoltriene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cardoltriene is primarily located in the membrane (predicted from logP). Outside of the human body, cardoltriene can be found in nuts. This makes cardoltriene a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
15071-61-1
VCID:
VC0227315
InChI:
InChI=1S/C21H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-16-20(22)18-21(23)17-19/h2,4-5,7-8,16-18,22-23H,1,3,6,9-15H2/b5-4+,8-7+
SMILES:
C=CCC=CCC=CCCCCCCCC1=CC(=CC(=C1)O)O
Molecular Formula:
C21H30O2
Molecular Weight:
314.5 g/mol
5-(8,11,14-pentadecatrienyl)resorcinol
CAS No.: 15071-61-1
Main Products
VCID: VC0227315
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
| CAS No. | 15071-61-1 |
|---|---|
| Product Name | 5-(8,11,14-pentadecatrienyl)resorcinol |
| Molecular Formula | C21H30O2 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | 5-[(8E,11E)-pentadeca-8,11,14-trienyl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C21H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-16-20(22)18-21(23)17-19/h2,4-5,7-8,16-18,22-23H,1,3,6,9-15H2/b5-4+,8-7+ |
| Standard InChIKey | OOXBEOHCOCMKAC-AOSYACOCSA-N |
| Isomeric SMILES | C=CC/C=C/C/C=C/CCCCCCCC1=CC(=CC(=C1)O)O |
| SMILES | C=CCC=CCC=CCCCCCCCC1=CC(=CC(=C1)O)O |
| Canonical SMILES | C=CCC=CCC=CCCCCCCCC1=CC(=CC(=C1)O)O |
| Description | Cardoltriene, also known as PDCTR, belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. Cardoltriene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cardoltriene is primarily located in the membrane (predicted from logP). Outside of the human body, cardoltriene can be found in nuts. This makes cardoltriene a potential biomarker for the consumption of this food product. |
| Synonyms | 5-(8(Z),11(Z),14-pentadecatrienyl)resorcinol 5-(8,11,14-pentadecatrienyl)resorcinol PDCTR |
| PubChem Compound | 6440219 |
| Last Modified | Nov 11 2021 |
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